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Compound of Interest

Compound Name: NH-bis(PEG3-Boc)

CAS No.: 2055024-51-4

Cat. No.: B609559

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The functionalization of polymers with branched polyethylene glycol (PEG) linkers is a critical

strategy in the development of advanced drug delivery systems, biomaterials, and targeted

therapeutics. The NH-bis(PEG3-Boc) linker is a versatile reagent that features a central

primary amine for conjugation to a polymer backbone and two terminal Boc-protected amines.

This structure allows for the introduction of branched PEG chains, which can enhance the

solubility, biocompatibility, and circulation half-life of the polymer conjugate. Subsequent

deprotection of the Boc groups reveals terminal primary amines that can be used for the

attachment of targeting ligands, drugs, or imaging agents.

This document provides detailed protocols for the functionalization of a carboxylated polymer

with NH-bis(PEG3-Boc), followed by the deprotection of the Boc groups. It includes

methodologies for reaction setup, purification, and characterization of the resulting

functionalized polymer.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b609559#bc-rfq
https://www.benchchem.com/product/b609559/docs?utm_src=pdf-body#application-notes-and-protocols-for-functionalizing-polymers-with-nh-bis-peg3-boc
https://www.benchchem.com/product/b609559/docs?utm_src=pdf-body#application-notes-and-protocols-for-functionalizing-polymers-with-nh-bis-peg3-boc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609559?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Presentation
Table 1: Materials and Reagents

Material/Reagent Supplier Cat. No. Purpose

NH-bis(PEG3-Boc) BroadPharm BP-23225 Branched PEG linker

Poly(acrylic acid)

(PAA), 50 kDa
Sigma-Aldrich 323667

Carboxylated polymer

backbone

N-(3-

Dimethylaminopropyl)-

N′-ethylcarbodiimide

hydrochloride (EDC)

Thermo Fisher 22980
Carboxyl activating

agent

N-Hydroxysuccinimide

(NHS)
Thermo Fisher 24500

Stabilizes activated

carboxyl groups

2-(N-

morpholino)ethanesulf

onic acid (MES) buffer

Sigma-Aldrich M3671
Reaction buffer for

EDC/NHS coupling

Dimethylformamide

(DMF)
Sigma-Aldrich 227056 Solvent

Trifluoroacetic acid

(TFA)
Sigma-Aldrich T6508

Boc deprotection

reagent

Dichloromethane

(DCM)
Sigma-Aldrich 270997

Solvent for

deprotection

Dialysis tubing, 10

kDa MWCO
Spectrum Labs 132670 Purification

Table 2: Reaction Parameters for PAA Functionalization
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Parameter Value

Polymer Poly(acrylic acid), 50 kDa

Linker NH-bis(PEG3-Boc)

Molar Ratio (PAA-COOH : EDC : NHS : Linker) 1 : 1.5 : 1.5 : 0.5

Solvent 0.1 M MES buffer, pH 6.0

Reaction Time 12-24 hours

Temperature Room Temperature

Table 3: Purification and Characterization Summary
Step Method Key Parameters Expected Outcome

Purification of PAA-

NH-bis(PEG3-Boc)
Dialysis

10 kDa MWCO

membrane against

deionized water

Removal of unreacted

linker, EDC, NHS, and

byproducts

Characterization ¹H NMR DMSO-d₆

Confirmation of

conjugation and

determination of

degree of substitution

Boc Deprotection TFA/DCM

50% TFA in DCM, 2

hours at room

temperature

Removal of Boc

protecting groups

Purification of PAA-

NH-bis(PEG3-NH₂)₂
Dialysis

10 kDa MWCO

membrane against

deionized water

Removal of TFA and

cleavage byproducts

Experimental Protocols
Functionalization of Poly(acrylic acid) with NH-
bis(PEG3-Boc)
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This protocol describes the covalent attachment of NH-bis(PEG3-Boc) to a carboxylated

polymer, poly(acrylic acid) (PAA), via EDC/NHS chemistry to form a stable amide bond.

Materials:

Poly(acrylic acid) (PAA, 50 kDa)

NH-bis(PEG3-Boc)

EDC

NHS

0.1 M MES buffer, pH 6.0

Dimethylformamide (DMF)

Dialysis tubing (10 kDa MWCO)

Deionized water

Lyophilizer

Procedure:

Polymer Solution Preparation: Dissolve PAA in 0.1 M MES buffer (pH 6.0) to a final

concentration of 10 mg/mL.

Activation of Carboxyl Groups:

To the PAA solution, add EDC (1.5 molar equivalents relative to the carboxylic acid groups

on PAA).

Add NHS (1.5 molar equivalents relative to the carboxylic acid groups on PAA).

Stir the reaction mixture at room temperature for 30 minutes to activate the carboxyl

groups.

Linker Addition:
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Dissolve NH-bis(PEG3-Boc) (0.5 molar equivalents relative to the carboxylic acid groups

on PAA) in a minimal amount of DMF.

Add the NH-bis(PEG3-Boc) solution dropwise to the activated PAA solution.

Conjugation Reaction:

Allow the reaction to proceed at room temperature for 12-24 hours with continuous stirring.

Purification:

Transfer the reaction mixture to a 10 kDa MWCO dialysis tube.

Dialyze against deionized water for 48 hours, with at least four changes of water.

Lyophilize the purified PAA-NH-bis(PEG3-Boc) conjugate to obtain a white solid.

Characterization of PAA-NH-bis(PEG3-Boc)
The degree of substitution (DS), defined as the percentage of carboxylic acid groups on the

polymer that have been functionalized with the linker, can be determined using ¹H NMR

spectroscopy.

Procedure:

Dissolve a known amount of the lyophilized PAA-NH-bis(PEG3-Boc) in deuterated dimethyl

sulfoxide (DMSO-d₆).

Acquire the ¹H NMR spectrum.

Identify the characteristic peaks:

PAA backbone protons (broad signals).

PEG linker protons (-CH₂CH₂O-) around 3.5 ppm.

Boc protecting group protons (-C(CH₃)₃) around 1.4 ppm.
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Calculate the degree of substitution by comparing the integration of the Boc protons to the

integration of the PAA backbone protons.

Deprotection of Boc Groups
This protocol describes the removal of the Boc protecting groups to yield free primary amines.

Materials:

PAA-NH-bis(PEG3-Boc)

Trifluoroacetic acid (TFA)

Dichloromethane (DCM)

Dialysis tubing (10 kDa MWCO)

Deionized water

Lyophilizer

Procedure:

Dissolve the PAA-NH-bis(PEG3-Boc) conjugate in DCM.

Add an equal volume of TFA to the solution (to achieve a 50% TFA/DCM v/v mixture).

Stir the reaction at room temperature for 2 hours.

Remove the solvent and excess TFA under reduced pressure.

Purification:

Dissolve the residue in deionized water and transfer to a 10 kDa MWCO dialysis tube.

Dialyze against deionized water for 48 hours, with at least four changes of water.

Lyophilize the purified PAA-NH-bis(PEG3-NH₂)₂ to obtain the final product.
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Mandatory Visualization

Step 1: Polymer Activation and Conjugation

Step 2: Purification Step 3: Characterization Step 4: Boc Deprotection Step 5: Final Purification
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Click to download full resolution via product page

Caption: Workflow for functionalizing a carboxylated polymer with NH-bis(PEG3-Boc).
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Caption: EDC/NHS mediated amide bond formation pathway.
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Caption: TFA-mediated Boc deprotection signaling pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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